Cas no 128013-65-0 (5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester)

5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester is a specialized organic compound featuring a nitroalkyl functional group and an ester moiety. Its structure, incorporating both nitro and ester groups, makes it a versatile intermediate in synthetic organic chemistry, particularly for the preparation of nitroalkanes and their derivatives. The compound is useful in Michael addition reactions and other nucleophilic transformations due to the reactivity of the nitromethyl group. Its ethyl ester functionality enhances solubility in organic solvents, facilitating handling in various synthetic applications. This compound is of interest in pharmaceutical and agrochemical research for constructing complex molecules with nitro-containing scaffolds.

5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester structure

128013-65-0 structure

Product Name:5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester

CAS No:128013-65-0

MF:C₁₀H₁₉NO₄

MW:217.26216340065

CID:824639

PubChem ID:14463328

Update Time:2025-06-06

5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-3-nitromethyl-hexanoic Acid, Ethyl Ester
- 5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester
- Ethyl 5-methyl-3-(nitromethyl)hexanoate
- ethyl 5-methyl-3-nitromethyl-hexanoate
- 128013-65-0
- Hexanoic acid, 5-methyl-3-(nitromethyl)-, ethyl ester
- SCHEMBL1228652
- LOHHVAYLSGONPS-UHFFFAOYSA-N
- (+/-) Ethyl 5-methyl-3-nitromethyl-hexanoate
- Ethyl (+/-)-3-nitromethyl-5-methylhexanoate
- 5-methyl-3-nitromethyl-hexanoic acid ethyl ester
- J-005562
- DB-317742
- starbld0010817
- DTXSID30560647
- AKOS030255437
- Inchi： 1S/C10H19NO4/c1-4-15-10(12)6-9(5-8(2)3)7-11(13)14/h8-9H,4-7H2,1-3H3
- InChI Key： LOHHVAYLSGONPS-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C[N+](=O)[O-])CC(C)C)=O

Computed Properties

Exact Mass: 217.13100
Monoisotopic Mass: 217.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 72.1Å²

Experimental Properties

PSA: 72.12000
LogP: 2.40180

5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M324440-25mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester	128013-65-0		25mg	$ 81.00	2023-09-07
TRC	M324440-50mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester	128013-65-0		50mg	$ 138.00	2023-09-07
TRC	M324440-100mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester	128013-65-0		100mg	$ 242.00	2023-09-07
TRC	M324440-250mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester	128013-65-0		250mg	$546.00	2023-05-17
TRC	M324440-500mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester	128013-65-0		500mg	$965.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-210366-50 mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester,	128013-65-0		50mg	￥2,256.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-210366-50mg	5-Methyl-3-(nitromethyl)hexanoic Acid Ethyl Ester,	128013-65-0		50mg	￥2256.00	2023-09-05
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	PI409735-500mg	ethyl 5-methyl-3-(nitromethyl)hexanoate	128013-65-0	99%	500mg	¥5000	2023-11-08